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Compound of Interest

Compound Name: Cimicoxib

Cat. No.: B1669036

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cimicoxib, known by the trade name Cimalgex®, is a non-steroidal anti-inflammatory drug
(NSAID) utilized in veterinary medicine. It functions as a selective cyclooxygenase-2 (COX-2)
inhibitor, providing analgesic and anti-inflammatory effects for conditions such as osteoarthritis
in dogs.[1] This technical guide provides a detailed overview of the chemical synthesis of
Cimicoxib, its molecular structure, and its mechanism of action. The synthesis involves a
multi-step process culminating in the formation of a 1,5-diarylimidazole core structure. This
document outlines the experimental protocols for its synthesis and analytical characterization,
presents quantitative data in a structured format, and includes visualizations of the synthetic
pathway and its signaling mechanism.

Chemical Structure and Properties

Cimicoxib is a sulfonamide derivative belonging to the diarylimidazole class of compounds.[1]
Its chemical structure is characterized by a central imidazole ring substituted at positions 1, 4,
and 5 with a 4-aminosulfonylphenyl group, a chloro group, and a 3-fluoro-4-methoxyphenyl
group, respectively.[2]

Table 1: Chemical and Physical Properties of Cimicoxib
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Property Value Reference

4-[4-chloro-5-(3-fluoro-4-
IUPAC Name methoxyphenyl)imidazol-1- [2]

yl]benzenesulfonamide

Synonyms UR-8880, Cimalgex [3]
CAS Number 265114-23-6

Chemical Formula C16H13CIFN303S [3]
Molar Mass 381.81 g-mol—1 [3]
Appearance Solid powder

Solubility Soluble in DMSO, not in water

Synthesis of Cimicoxib

The synthesis of Cimicoxib is a multi-step process that involves the construction of the
substituted imidazole core. The general synthetic scheme is outlined below.

Synthetic Pathway Overview

The synthesis begins with the protection of 4-(acetylamino)phenylsulfonyl chloride, followed by
a series of reactions to build the imidazole ring, and concludes with chlorination and
deprotection to yield the final Cimicoxib molecule. The overall yield for this process is reported
to be around 40%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chemical Structure of Cimicoxib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669036#synthesis-and-chemical-structure-of-
cimicoxib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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